Cas no 1367981-56-3 (8-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline)

• Product Name: 8-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline
• CAS No: 1367981-56-3
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• CID: 1089038
• PubChem ID: 71721367
• Update Time: 2025-06-14

8-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline
• 5-chloro-4-methyl-2,3-dihydro-1H-quinoxaline
• 1367981-56-3
• G79948
• DTXSID20856965
• AKOS018758663

• Inchi： 1S/C9H11ClN2/c1-12-6-5-11-8-4-2-3-7(10)9(8)12/h2-4,11H,5-6H2,1H3
• InChI Key： ZLGHTYQOFMIEAT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N(C)CCN2

Computed Properties

• Exact Mass: 182.0610761g/mol
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 8-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline

Comprehensive Overview of 8-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 1367981-56-3): Properties, Applications, and Industry Insights

8-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline (CAS No. 1367981-56-3) is a specialized organic compound belonging to the tetrahydroquinoxaline derivatives family. This heterocyclic structure features a chloro-substituted aromatic ring fused with a saturated nitrogen-containing ring, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's unique molecular scaffold has garnered significant attention from medicinal chemists exploring novel bioactive molecules.

Recent trends in drug discovery highlight growing interest in quinoxaline-based compounds due to their diverse pharmacological profiles. Researchers frequently search for "8-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline synthesis" and "biological activities of tetrahydroquinoxaline derivatives," reflecting the compound's relevance in developing CNS-targeting therapeutics and enzyme modulators. The methyl and chloro substituents at positions 1 and 8 respectively contribute to enhanced lipophilicity and target binding affinity, key parameters in modern drug design.

From a chemical perspective, CAS 1367981-56-3 demonstrates remarkable stability under standard laboratory conditions, with a molecular weight of 198.67 g/mol and purity standards typically exceeding 97% for research applications. Analytical techniques like HPLC and LC-MS are commonly employed for quality control, addressing frequent queries about "8-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline characterization methods." The compound's structure-activity relationship (SAR) has become a focal point in recent publications, particularly in studies investigating neurotransmitter receptor interactions.

The compound's applications extend beyond pharmaceuticals. Material scientists have explored its potential as a ligand precursor in catalytic systems, while its photophysical properties have attracted attention in organic electronics research. Common search terms like "tetrahydroquinoxaline in material science" and "quinoxaline derivatives for optoelectronics" reflect these interdisciplinary applications. The chloro-substitution pattern offers versatile sites for further functionalization, enabling the creation of diverse molecular libraries.

Quality considerations for 8-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline often dominate technical discussions, with researchers emphasizing the importance of chiral purity when the compound serves as a building block for stereoselective synthesis. Storage recommendations typically suggest anhydrous conditions at 2-8°C to maintain stability, addressing practical questions about "handling tetrahydroquinoxaline derivatives." The compound's solubility profile (soluble in organic solvents like DMSO and methanol) makes it suitable for various experimental setups.

Emerging research directions include investigations into the compound's potential metabolic stability and toxicological profile, with particular attention to its pharmacokinetic properties. These studies respond to growing industry demands for "ADME screening of quinoxaline compounds" and "safety evaluation of heterocyclic intermediates." The scientific community continues to explore novel synthetic routes to improve yield and sustainability, aligning with green chemistry principles.

From an industrial perspective, CAS 1367981-56-3 represents a growing segment of fine chemicals used in high-value synthesis. Market analyses show increasing demand for such specialized intermediates, particularly in regions with strong pharmaceutical innovation ecosystems. The compound's patent landscape reveals numerous applications in therapeutic areas ranging from neurological disorders to metabolic diseases.

Future prospects for 8-Chloro-1-methyl-1,2,3,4-tetrahydroquinoxaline research appear promising, with computational chemistry approaches enabling more efficient exploration of its molecular interactions. The integration of AI-assisted drug discovery platforms has accelerated the identification of potential applications, addressing frequent queries about "machine learning in quinoxaline derivative optimization." As synthetic methodologies advance, this compound continues to serve as a versatile platform for developing next-generation bioactive molecules.